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Compound of Interest

Compound Name: (R)-Dtbm-segphos

Cat. No.: B3004171

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the kinetic resolution of
tertiary propargylic alcohols catalyzed by a Palladium complex of (R)-DTBM-SEGPHOS. The
information is compiled from recent studies and is intended for use by professionals in chemical
research and drug development.

Overview and Principle

The kinetic resolution of racemic tertiary propargylic alcohols is a powerful method for
accessing enantioenriched propargylic alcohols and the corresponding chiral allenoic acids,
which are valuable building blocks in organic synthesis. The protocol described herein utilizes a
chiral palladium catalyst, specifically Pd((R)-DTBM-SEGPHOS)CIz, to achieve this
transformation with high enantioselectivity.

The principle of this kinetic resolution lies in the different reaction rates of the two enantiomers
of the racemic tertiary propargylic alcohol with a palladium catalyst in the presence of carbon
monoxide and a proton source. One enantiomer is preferentially carboxylated to form a
tetrasubstituted 2,3-allenoic acid, leaving the other enantiomer of the alcohol unreacted and
thus enantioenriched.

Catalyst System
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The active catalyst is a complex of palladium with the bulky and electron-rich diphosphine
ligand, (R)-DTBM-SEGPHOS. The pre-catalyst, Pd((R)-DTBM-SEGPHOS)CIz, can be
prepared beforehand or generated in situ.

Data Presentation

The following table summarizes the results of the kinetic resolution for a variety of tertiary
propargylic alcohols. The data highlights the substrate scope, yields of the recovered alcohol
and the allenoic acid product, and the corresponding enantiomeric excesses (ee).
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Recovered Allenoic Acid .
Substrate (rac- . Selectivity
Entry Alcohol (S)-1 (R)-2 (% yield,
1) . Factor (s)
(% yield, % ee) % ee)

2-phenyloct-3-
1 46, 98 45, 90 50
yn-2-ol

2-(p-tolyl)oct-3-
2 (p-tolyl) 47, 96 48, 92 49
yn-2-ol

2-(p-
3 methoxyphenyl)o 45, >99 46, 91 >200
ct-3-yn-2-ol

2-(p-
4 fluorophenyl)oct- 48, 93 47,94 35
3-yn-2-ol

2-(p-
5 chlorophenyl)oct- 49, 91 46, 92 28
3-yn-2-ol

2-(p-
6 bromophenyl)oct 47, 95 48, 93 42
-3-yn-2-ol

2-(o-tolyl)oct-3-
7 44, 97 45, 90 45
yn-2-ol

2-(naphthalen-2-
8 46, 94 47,91 38
yl)oct-3-yn-2-ol

2-phenyl-4-
9 phenylbut-3-yn- 42,92 43, 88 25
2-ol

Note: The yields and ee values are representative and may vary based on reaction scale and
purity of reagents.

Experimental Protocols
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General Considerations

 All reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using
standard Schlenk techniques.

e Solvents should be dried and degassed prior to use.

e (R)-DTBM-SEGPHOS and the palladium precursor are air-sensitive and should be handled
in a glovebox.

Preparation of the Pd((R)-DTBM-SEGPHOS)CI2 Pre-
catalyst

A detailed procedure for the synthesis of the pre-catalyst can be found in the literature. It
generally involves the reaction of (R)-DTBM-SEGPHOS with a suitable palladium(ll) salt, such
as PdCl2(MeCN)z or Pd(COD)Clz, in an appropriate solvent like dichloromethane or toluene.

General Procedure for the Kinetic Resolution of Tertiary
Propargylic Alcohols

The following is a general procedure for the kinetic resolution on a 1.0 mmol scale.[1]
To a dried Schlenk tube under an inert atmosphere, add:

e PdCIz (3.5 mg, 0.02 mmol, 2 mol%)

(R)-DTBM-SEGPHOS (56.6 mg, 0.048 mmol, 4.8 mol%)

Triphenylphosphine (PPhs) (52.4 mg, 0.20 mmol, 20 mol%)

Diphenyl phosphate ((PhO)2POOH) (50.0 mg, 0.20 mmol, 20 mol%)

Toluene (5 mL)

The mixture is stirred at room temperature for 10 minutes.

Then, add:
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» Racemic tertiary propargylic alcohol (1.0 mmol)
e Water (H20) (360 pL, 20 mmol, 20 equiv.)

The Schlenk tube is then evacuated and backfilled with carbon monoxide (CO) from a balloon.
The reaction mixture is cooled to -5 °C and stirred vigorously.

The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

Upon completion, the reaction is quenched by:

e Adding a saturated aqueous solution of NaHCO:s.
Work-up procedure:

e The aqueous layer is extracted with ethyl acetate.

e The combined organic layers are washed with brine, dried over anhydrous Na2SOa, and
filtered.

e The solvent is removed under reduced pressure.
Purification:

The crude product is purified by column chromatography on silica gel to separate the
enantioenriched alcohol and the allenoic acid. The enantiomeric excess of the products is
determined by chiral HPLC analysis.

Visualizations
Experimental Workflow
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Reaction Setup
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Caption: Experimental workflow for the kinetic resolution.
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Plausible Catalytic Cycle
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Caption: Plausible catalytic cycle for carboxylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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